Cas no 1903650-35-0 (1,6-dimethyl-4-((1-(3-(4-(methylthio)phenyl)propanoyl)piperidin-4-yl)oxy)pyridin-2(1H)-one)

• Product Name: 1,6-dimethyl-4-((1-(3-(4-(methylthio)phenyl)propanoyl)piperidin-4-yl)oxy)pyridin-2(1H)-one
• CAS No: 1903650-35-0
• MF: C₂₂H₂₈N₂O₃S
• MW: 400.534324645996
• CID: 6082050
• PubChem ID: 92080968
• Update Time: 2025-05-19

1,6-dimethyl-4-((1-(3-(4-(methylthio)phenyl)propanoyl)piperidin-4-yl)oxy)pyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 1903650-35-0
• 1,6-dimethyl-4-[1-[3-(4-methylsulfanylphenyl)propanoyl]piperidin-4-yl]oxypyridin-2-one
• AKOS025343806
• 1,6-dimethyl-4-[(1-{3-[4-(methylsulfanyl)phenyl]propanoyl}piperidin-4-yl)oxy]-1,2-dihydropyridin-2-one
• 1,6-dimethyl-4-((1-(3-(4-(methylthio)phenyl)propanoyl)piperidin-4-yl)oxy)pyridin-2(1H)-one
• F6474-0164

• Inchi： 1S/C22H28N2O3S/c1-16-14-19(15-22(26)23(16)2)27-18-10-12-24(13-11-18)21(25)9-6-17-4-7-20(28-3)8-5-17/h4-5,7-8,14-15,18H,6,9-13H2,1-3H3
• InChI Key： HTEVTAOQFYJQAP-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)CCC(N1CCC(CC1)OC1=CC(N(C)C(C)=C1)=O)=O

Computed Properties

• Exact Mass: 400.18206393g/mol
• Monoisotopic Mass: 400.18206393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 75.2Ų

Additional information on 1,6-dimethyl-4-((1-(3-(4-(methylthio)phenyl)propanoyl)piperidin-4-yl)oxy)pyridin-2(1H)-one

Introduction to 1,6-dimethyl-4-((1-(3-(4-(methylthio)phenyl)propanoyl)piperidin-4-yl)oxy)pyridin-2(1H)-one and Its Significance in Modern Chemical Biology

1,6-dimethyl-4-((1-(3-(4-(methylthio)phenyl)propanoyl)piperidin-4-yl)oxy)pyridin-2(1H)-one, identified by its CAS number 1903650-35-0, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This intricate molecular structure, characterized by its pyridinone core and a series of functionalized aromatic and heterocyclic moieties, positions it as a promising candidate for further exploration in drug discovery and therapeutic intervention.

The compound's molecular architecture is a testament to the sophistication of modern synthetic chemistry. The presence of multiple chiral centers, coupled with its diverse functional groups, suggests potential for selective interactions with biological targets. Specifically, the methylthio substituent on the phenyl ring and the piperidin-4-yl moiety appended to an acylated amine segment contribute to its unique pharmacophoric properties. These elements are critical in modulating binding affinity and specificity, which are paramount in the development of novel bioactive molecules.

In recent years, there has been a surge in research focused on developing small molecules that can modulate complex biological pathways. The pyridin-2(1H)-one scaffold is particularly noteworthy, as it has been extensively studied for its role in inhibiting various enzymes and receptors implicated in diseases such as cancer, inflammation, and neurodegeneration. The structural features of 1,6-dimethyl-4-((1-(3-(4-(methylthio)phenyl)propanoyl)piperidin-4-yl)oxy)pyridin-2(1H)-one align well with these precedents, making it a compelling subject for mechanistic studies.

One of the most exciting aspects of this compound is its potential to serve as a lead structure for the development of next-generation therapeutics. The acetyl-piperidine fragment, derived from the 3-(4-(methylthio)phenyl)propanoyl group, is known to exhibit favorable pharmacokinetic properties when incorporated into drug candidates. This feature is particularly relevant in the context of oral bioavailability and metabolic stability—crucial factors that determine a drug's clinical efficacy.

Moreover, the compound's ability to engage with multiple targets simultaneously—a concept known as polypharmacology—adds another layer of intrigue. In an era where precision medicine is gaining traction, polypharmacological agents offer the potential to address complex diseases by simultaneously modulating several disease-relevant pathways. Preliminary computational studies suggest that 1,6-dimethyl-4-((1-(3-(4-(methylthio)phenyl)propanoyl)piperidin-4-yl)oxy)pyridin-2(1H)-one may interact with both protein kinases and transcription factors, making it a versatile tool for therapeutic intervention.

The synthesis of this compound also highlights advancements in synthetic methodologies that enable the construction of highly complex molecules with precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been instrumental in assembling the various fragments into a cohesive whole. These methods not only enhance yield but also improve scalability, which is essential for transitioning from laboratory-scale production to industrial manufacturing.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in evaluating the binding interactions of 1,6-dimethyl-4-((1-(3-(4-(methylthio)phenyl)propanoyl)piperidin-4-yl)oxy)pyridin-2(1H)-one with potential biological targets. These simulations have provided valuable insights into its binding mode and have helped refine its structure to optimize affinity. Such computational approaches are becoming increasingly integral to drug discovery pipelines, complementing traditional high-throughput screening methods.

The compound's relevance extends beyond mere structural complexity; it also embodies the broader trends shaping modern medicinal chemistry. For instance, there is growing interest in designing molecules that can modulate post-translational modifications (PTMs), such as phosphorylation and ubiquitination. The presence of specific functional groups in 1,6-dimethyl-4-((1-(3-(4-(methylthio)phenyl)propanoyl)piperidin-4-yl)oxy)pyridin-2(1H)-one suggests that it may interact with enzymes involved in PTM regulation—a critical aspect of cellular signaling.

In conclusion,1,6-dimethyl-4-((1-(3-(4-(methylthio)phenyl)propanoyl)piperidin-4-yloxy))pyridin=2(1H)-one (CAS no. 1903650- 35=0) stands as a remarkable example of how intricate molecular design can yield compounds with significant therapeutic potential. Its multifaceted structural features make it an attractive candidate for further exploration in chemical biology and drug discovery. As research continues to uncover new biological pathways and targets, this compound may well play a pivotal role in developing innovative treatments for a wide range of diseases.